Cas no 2171767-49-8 (1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid)

• Product Name: 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid
• CAS No: 2171767-49-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5770962
• PubChem ID: 165821987
• Update Time: 2025-10-22

1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1578310
• 1-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidine-2-carboxylic acid
• 2171767-49-8
• 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid

• Inchi： 1S/C26H28N2O5/c29-24(28-13-12-23(28)25(30)31)14-22(16-6-5-7-16)27-26(32)33-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-23H,5-7,12-15H2,(H,27,32)(H,30,31)
• InChI Key： PFYXLAHMBHISID-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid

Comprehensive Analysis of 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid (CAS No. 2171767-49-8)

The compound 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid (CAS No. 2171767-49-8) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclobutyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery and its compatibility with solid-phase peptide synthesis (SPPS) methodologies.

One of the most notable features of 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid is its azetidine-2-carboxylic acid backbone, which is a non-proteinogenic amino acid analog. This structural motif is gaining attention in the field of medicinal chemistry, particularly in the design of peptidomimetics and constrained peptides. The incorporation of cyclobutyl rings into peptide chains is a growing trend, as it enhances metabolic stability and bioavailability, addressing key challenges in modern drug development.

The Fmoc protecting group in this compound is a critical component, widely used in peptide synthesis due to its orthogonality and ease of removal under mild basic conditions. This attribute makes 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid particularly useful for automated peptide synthesizers, aligning with the industry's shift toward high-throughput and precision-driven methodologies. The compound's compatibility with Fmoc-based SPPS protocols has made it a subject of interest in academic and industrial labs alike.

Recent advancements in peptide-based therapeutics have spurred demand for innovative building blocks like 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid. The rise of GPCR-targeting peptides and cyclic peptide drugs has further highlighted the importance of structurally diverse amino acid derivatives. This compound's azetidine ring, in particular, offers conformational rigidity, which is advantageous for designing peptides with improved target binding and reduced off-target effects.

From a synthetic chemistry perspective, the compound's CAS No. 2171767-49-8 serves as a unique identifier, ensuring precise communication among researchers and suppliers. Its molecular weight, solubility profile, and reactivity have been meticulously documented, making it a reliable choice for complex synthetic routes. The growing emphasis on green chemistry and sustainable practices has also led to increased scrutiny of such compounds, with researchers exploring eco-friendly purification and isolation techniques.

In conclusion, 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid represents a cutting-edge tool in the arsenal of modern chemists and pharmacologists. Its multifaceted applications, from peptide drug discovery to bioconjugation, underscore its importance in advancing biomedical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.